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Compound of Interest

Compound Name: 3-Azetidinemethanol hydrochloride
CAS No.: 928038-44-2
Cat. No.: B1292702
Get Quote
. J

This guide provides comprehensive information on the chemical properties, synthesis, and
applications of 3-Azetidinemethanol hydrochloride, a key intermediate in pharmaceutical
research and development. The content is tailored for researchers, scientists, and
professionals in the field of drug development.

Core Chemical Data

3-Azetidinemethanol hydrochloride is a commercially available organic compound. Its
fundamental chemical properties are summarized in the table below for easy reference.
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Property Value Citations
Molecular Formula C4H10CINO [1112]
Molecular Weight 123.58 g/mol [1][2]

Azetidin-3-ylmethanol

hydrochloride, 3-
Synonyms N 213]
(Hydroxymethyl)azetidine

hydrochloride
White to almost white powder
Appearance [2][3]
or crystal
CAS Number 928038-44-2 [1][3]

Synthesis Protocol

The following section details a common experimental procedure for the synthesis of 3-
Azetidinemethanol hydrochloride from its Boc-protected precursor, 1-Boc-Azetidine-3-yl-
methanol.

Debocylation of 1-Boc-3-hydroxymethylazetidine

Objective: To remove the tert-Butoxycarbonyl (Boc) protecting group from 1-Boc-3-
hydroxymethylazetidine to yield 3-Azetidinemethanol hydrochloride.

Materials:

¢ 1-Boc-3-hydroxymethylazetidine
e Dichloromethane (DCM)

e 4M Hydrogen chloride in dioxane
Procedure:

¢ Dissolve 1-Boc-3-hydroxymethylazetidine (0.100 g, 0.534 mmol) in dichloromethane (2 mL).
[3]
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e Add a solution of 4M hydrogen chloride in dioxane (1 mL).[3]
« Stir the reaction mixture at room temperature for 20 hours.[3]

o Upon completion of the reaction, concentrate the mixture to obtain the final product, 3-
Azetidinemethanol hydrochloride.[3]

Expected Outcome: The procedure is expected to yield 3-Azetidinemethanol hydrochloride
as a white solid with a high yield (approximately 90.91%).[3]

Applications

3-Azetidinemethanol hydrochloride serves as a crucial building block in the synthesis of
various pharmaceutical compounds. Notably, it is utilized in the development of inhibitors for
the human rhinovirus (HRV), the primary cause of the common cold.[3]

Visualized Synthesis Workflow

The following diagram illustrates the synthetic pathway for the preparation of 3-
Azetidinemethanol hydrochloride.
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Starting Material & Reagent
1-Boc_-Az_etld|ne-3—yl-methanol AM HCl in Dioxane
in Dichloromethane

Addition of Reagent

Reaction Conditions
Stir at Room Temperature
for 20 hours

Concentration

Final Broduct

(B-Azetidinemethanol hydrochloride)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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